molecular formula C17H25FO3 B8365675 4-(Decyloxy)-3-fluorobenzoic acid

4-(Decyloxy)-3-fluorobenzoic acid

Cat. No. B8365675
M. Wt: 296.4 g/mol
InChI Key: XVICHYQFMAVOKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Decyloxy)-3-fluorobenzoic acid is a useful research compound. Its molecular formula is C17H25FO3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Decyloxy)-3-fluorobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Decyloxy)-3-fluorobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Decyloxy)-3-fluorobenzoic acid

Molecular Formula

C17H25FO3

Molecular Weight

296.4 g/mol

IUPAC Name

4-decoxy-3-fluorobenzoic acid

InChI

InChI=1S/C17H25FO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)

InChI Key

XVICHYQFMAVOKG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC1=C(C=C(C=C1)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of n-butyllithium was added dropwise to a stirred, cooled (-78° C.) solution of compound of step 2.1 in dry THF. The mixture was maintained under these conditions for 40 mins and then poured into a slurry of dry ether and cardice. The solution was acidified with 36% HCl, washed with water and dried (magnesium sulphate). The solvent was removed to yield a white solid.
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